Cas no 1239362-98-1 (2,6-dichloro-4-(1H-pyrazol-4-yl)pyridine)

• Product Name: 2,6-dichloro-4-(1H-pyrazol-4-yl)pyridine
• CAS No: 1239362-98-1
• MF: C₈H₅Cl₂N₃
• MW: 214.051398992538
• CID: 5950830
• PubChem ID: 87234642
• Update Time: 2025-06-13

2,6-dichloro-4-(1H-pyrazol-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2,6-dichloro-4-(1H-pyrazol-4-yl)-
• 2,6-dichloro-4-(1H-pyrazol-4-yl)pyridine
• SCHEMBL1365945
• EN300-1987274
• 1239362-98-1

• Inchi： 1S/C8H5Cl2N3/c9-7-1-5(2-8(10)13-7)6-3-11-12-4-6/h1-4H,(H,11,12)
• InChI Key： PUNQMIZIFPQQFH-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(Cl)=CC(C2=CNN=C2)=C1

Computed Properties

• Exact Mass: 212.9860526g/mol
• Monoisotopic Mass: 212.9860526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.492±0.06 g/cm3(Predicted)
• Boiling Point: 423.3±45.0 °C(Predicted)
• pka: 10.14±0.50(Predicted)

Additional information on 2,6-dichloro-4-(1H-pyrazol-4-yl)pyridine

Comprehensive Overview of 2,6-Dichloro-4-(1H-pyrazol-4-yl)pyridine (CAS No. 1239362-98-1)

2,6-Dichloro-4-(1H-pyrazol-4-yl)pyridine (CAS 1239362-98-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a pyridine core substituted with dichloro groups and a pyrazole moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C₈H₅Cl₂N₃, highlights its potential for applications in drug discovery and material science.

Recent studies emphasize the role of 2,6-dichloro-4-(1H-pyrazol-4-yl)pyridine in developing kinase inhibitors, a hot topic in oncology research. Kinase inhibitors are pivotal in targeted cancer therapies, and this compound's ability to modulate kinase activity makes it a valuable scaffold. Researchers are also exploring its use in crop protection chemicals, aligning with the growing demand for sustainable agriculture solutions. The compound's chlorinated pyridine structure contributes to its stability and reactivity, enabling diverse derivatization.

From a synthetic chemistry perspective, CAS 1239362-98-1 is often discussed in forums and publications for its efficient preparation via cross-coupling reactions. A common query among chemists is: "What are the optimal conditions for Suzuki-Miyaura coupling with this substrate?" This reflects the compound's relevance in modern catalysis and green chemistry initiatives. Its pyrazole-pyridine hybrid structure also aligns with trends in fragment-based drug design (FBDD), where small molecular fragments are used to build potent inhibitors.

Environmental and regulatory considerations are another focal point. While not classified as hazardous, the compound's chlorinated nature warrants careful handling to minimize ecological impact. Analytical methods like HPLC and LC-MS are frequently employed to quantify its purity, a critical factor for industrial applications. Users often search for "suppliers of high-purity 2,6-dichloro-4-(1H-pyrazol-4-yl)pyridine" or "scalable synthesis protocols," underscoring its commercial and academic demand.

In material science, the compound's aromatic and electron-deficient characteristics make it a candidate for organic electronic devices. Its integration into OLEDs (organic light-emitting diodes) or photovoltaic materials is an emerging research area, resonating with the global push for renewable energy technologies. Patent analyses reveal increasing filings involving this scaffold, particularly in Asia-Pacific markets.

To summarize, 2,6-dichloro-4-(1H-pyrazol-4-yl)pyridine (CAS 1239362-98-1) bridges multiple disciplines—from medicinal chemistry to sustainable agriculture and advanced materials. Its adaptability to modular synthesis and compatibility with high-throughput screening platforms further solidify its industrial relevance. As research continues, this compound is poised to play a transformative role in addressing contemporary scientific challenges.